BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Chloro-2-iodophenol chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Chloro-2-iodophenol

Cat. No.: B142964

An In-depth Technical Guide to 5-Chloro-2-iodophenol

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical intermediates is paramount. This guide provides a comprehensive overview of the
core chemical properties, synthesis, and applications of 5-Chloro-2-iodophenol, a key building
block in organic synthesis.

Core Chemical Properties

5-Chloro-2-iodophenol is a halogenated aromatic compound with the chemical formula
CeHaClIO.[1][2] Its structure consists of a phenol ring substituted with a chlorine atom at the 5-
position and an iodine atom at the 2-position. This substitution pattern imparts specific reactivity
and properties that are valuable in synthetic chemistry.

Physicochemical Data

The fundamental physicochemical properties of 5-Chloro-2-iodophenol are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula CeH4CIIO

Molecular Weight 254.45 g/mol

CAS Number 136808-72-5

IUPAC Name 5-chloro-2-iodophenol

Synonyms 2-lodo-5-chlorophenol, Phenol, 5-chloro-2-iodo-

INChl=1S/C6HACIIO/c7-4-1-2-5(8)6(9)3-4/h1-

InChl

3,9H
SMILES C1=CcC(=C(C=C1Cho)l
Appearance Pink solid[3]

Computed Properties

Computational models provide further insight into the behavior of 5-Chloro-2-iodophenol in
various chemical environments.

Property Value
XLogP3 29

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 0

Exact Mass 253.89954 Da
Topological Polar Surface Area 20.2 A2

Synthesis and Reactivity

The synthesis of 5-Chloro-2-iodophenol is a multi-step process that is crucial for its
availability in research and manufacturing.
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Experimental Protocol: Synthesis from 2-amino-5-
chlorophenol

A general and effective method for the synthesis of 5-Chloro-2-iodophenol involves the
diazotization of 2-amino-5-chlorophenol followed by a Sandmeyer-type reaction with potassium
iodide.[3]

Materials:

2-amino-5-chlorophenol

o Dimethyl sulfoxide (DMSO)

o Water

e Sulfuric acid (H2S0Oa4)

e Sodium nitrite (NaNO2)

o Potassium iodide (KI)

» Ethyl acetate

e Saturated aqueous sodium sulfate solution
e Brine

e Anhydrous magnesium sulfate
Procedure:

e Dissolve 2-amino-5-chlorophenol (5.7 g, 40 mmol) in a mixed solvent system of
DMSO/water/H2S0a4 (200/60/140 mL).[3]

e Cool the solution to 0 °C in an ice bath.[3]

o Slowly add a solution of sodium nitrite (4.1 g, 60 mmol) in water (20 mL) at 0 °C.[3]
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« Stir the reaction mixture continuously for 1 hour at 0 °C.[3]

e Add a solution of potassium iodide (19.9 g, 120 mmol) in water (20 mL) to the reaction
system.[3]

o Allow the mixture to stir at room temperature for 1 hour.[3]
 Dilute the reaction mixture with ethyl acetate.

o Wash the organic phase sequentially with water, saturated aqueous sodium sulfate solution,
and brine.[3]

e Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.[3]

» Purify the resulting residue by flash chromatography to afford 5-chloro-2-iodophenol.[3]
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Synthesis workflow for 5-Chloro-2-iodophenol.

Applications in Research and Drug Development

5-Chloro-2-iodophenol serves as a versatile intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical industries.[4] Its utility stems
from the presence of three distinct functional groups: a hydroxyl group, a chlorine atom, and an
iodine atom, which can be selectively modified.

The iodine moiety is particularly useful as a reactive site for cross-coupling reactions, such as
the Suzuki and Heck reactions.[4] This allows for the formation of carbon-carbon bonds, a
fundamental transformation in the construction of complex organic molecules. The presence of
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the chlorine atom and the phenol group provides additional points for derivatization, enabling
the synthesis of a diverse range of compounds.[4]

The application of halogenated compounds, particularly those containing chlorine, is
widespread in medicinal chemistry.[5][6] These compounds are integral to the development of
drugs for a variety of diseases.[5][6]
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Applications of 5-Chloro-2-iodophenol in organic synthesis.

Spectroscopic Data

For the definitive identification and characterization of 5-Chloro-2-iodophenol, various
spectroscopic techniques are employed. Spectroscopic data, including *H NMR, 13C NMR, IR,
and Mass Spectrometry, are available for this compound.[7] This data is essential for
confirming the structure and purity of the synthesized material.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-
Chloro-2-iodophenol. It is classified as harmful if swallowed, in contact with skin, or if inhaled.
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[1][8] It is also known to cause skin and eye irritation.[1]
GHS Hazard Information

e H302: Harmful if swallowed[1]

e H312: Harmful in contact with skin[1]

e H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]

e H332: Harmful if inhaled[1]

» H335: May cause respiratory irritation[1]

Precautionary Measures

It is imperative to handle 5-Chloro-2-iodophenol in a well-ventilated area, preferably within a
fume hood.[8][9] Personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, should be worn at all times to prevent skin and eye contact.[8][10] In case of
accidental exposure, it is crucial to seek immediate medical attention. Store the compound in a
cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing
agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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